molecular formula C16H12ClFN4O B6492257 1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide CAS No. 1326893-11-1

1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

Cat. No. B6492257
CAS RN: 1326893-11-1
M. Wt: 330.74 g/mol
InChI Key: PTGPUYDDIYCLJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide (CFMT) is a heterocyclic compound that has been studied extensively for its potential applications in biochemistry, physiology, and drug discovery. CFMT is composed of a 1-3-chlorophenyl group, an N-substituted 2-fluorophenylmethyl group, and a 1H-1,2,3-triazole-4-carboxamide group. CFMT is a versatile molecule that can be used as a starting material for the synthesis of other compounds and as a drug target in drug discovery.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide, focusing on six unique applications:

Antimicrobial Activity

1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide has shown promising antimicrobial properties. Research indicates its effectiveness against a range of bacterial and fungal pathogens. This compound’s triazole ring is particularly significant in inhibiting the growth of microorganisms by interfering with their cell membrane synthesis .

Anticancer Potential

Studies have explored the anticancer potential of this compound, particularly its ability to induce apoptosis in cancer cells. The presence of the triazole moiety is crucial for its interaction with cancer cell DNA, leading to cell cycle arrest and programmed cell death. This makes it a candidate for further development in cancer therapeutics .

Anti-inflammatory Properties

The compound has been investigated for its anti-inflammatory effects. It works by inhibiting the production of pro-inflammatory cytokines and enzymes, such as COX-2. This property is beneficial in treating inflammatory diseases like rheumatoid arthritis and other chronic inflammatory conditions .

properties

IUPAC Name

1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]triazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12ClFN4O/c17-12-5-3-6-13(8-12)22-10-15(20-21-22)16(23)19-9-11-4-1-2-7-14(11)18/h1-8,10H,9H2,(H,19,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PTGPUYDDIYCLJP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CNC(=O)C2=CN(N=N2)C3=CC(=CC=C3)Cl)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12ClFN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.74 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-chlorophenyl)-N-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

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